Cas no 945-24-4 (2,4-Pteridinediamine-6-methanol)

2,4-Pteridinediamine-6-methanol structure
945-24-4 structure
Product Name:2,4-Pteridinediamine-6-methanol
CAS No:945-24-4
MF:C7H8N6O
MW:192.178019523621
MDL:MFCD00006711
CID:40380
PubChem ID:70347
Update Time:2024-10-25

2,4-Pteridinediamine-6-methanol Chemical and Physical Properties

Names and Identifiers

    • 2,4-Diamino-6-(hydroxymethyl)pteridine
    • (2,4-Diamino-6-pteridinyl)methanol
    • 2,4-Pteridinediamine-6-methanol
    • 1-benzyl-4-(2-hydroxyethyl)piperidin-4-ol
    • 2,4-Diamino-6-hydroxymethylpteridine
    • 2,4-Pteridinediamine
    • 2,4-Diamino-6-hydroxymethylpteridine hydrochloride or HBR
    • 2,4-DIAMINO-6-PTERIDINEMETHANOL
    • 2,4-Diaminopteridine-6-methanol
    • 2,4-diaminopteridine-6-ylmethanol
    • Semisystone
    • (2,4-diaminopteridin-6-yl)methanol
    • 6-Pteridinemethanol, 2,4-diamino-
    • C7H8N6O
    • 1RU16O4RO0
    • CYNARAWTVHQHDI-UHFFFAOYSA-N
    • DC329
    • 6-Hydroxymethyl-2,4-pteridinediamine
    • 6-Pteridinemethanol, 2,4-diamino-, monohydrobromide
    • (2,4-Diaminopteridin-6-yl)methanol monohydrochloride
    • NSC253944
    • 2,4-diamino-6-(hydroxymethyl)p
    • 2,4-diamino-6-(hydroxymethyl)-pteridine
    • 2,4-Diamino-6-pteridinemethanol (ACI)
    • MDL： MFCD00006711
    • Inchi： 1S/C7H8N6O/c8-5-4-6(13-7(9)12-5)10-1-3(2-14)11-4/h1,14H,2H2,(H4,8,9,10,12,13)
    • InChI Key： CYNARAWTVHQHDI-UHFFFAOYSA-N
    • SMILES： OCC1C=NC2N=C(N)N=C(C=2N=1)N

Computed Properties

  • Exact Mass: 192.07600
  • Monoisotopic Mass: 192.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: -1.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.673
  • Boiling Point: 560.2°Cat760mmHg
  • Flash Point: 292.6°C
  • PSA: 123.83000
  • LogP: 0.23890
  • Solubility: Not determined

2,4-Pteridinediamine-6-methanol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22
  • Storage Condition：2-8°C

2,4-Pteridinediamine-6-methanol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Pteridinediamine-6-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HF308-25g
2,4-Pteridinediamine-6-methanol
 945-24-4 95+%
25g
 2322CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HF308-5g
2,4-Pteridinediamine-6-methanol
 945-24-4 95+%
5g
 581.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HF308-1g
2,4-Pteridinediamine-6-methanol
 945-24-4 95+%
1g
 117.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HF308-200mg
2,4-Pteridinediamine-6-methanol
 945-24-4 95+%
200mg
 55.0CNY 2021-07-15
Alichem
A449042211-100g
(2,4-Diaminopteridin-6-yl)methanol
 945-24-4 95%
100g
 $530.25 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HF308-20g
2,4-Pteridinediamine-6-methanol
 945-24-4 95+%
20g
 1418.0CNY 2021-07-15
TRC
P840095-25mg
2,4-Pteridinediamine-6-methanol
 945-24-4
25mg
 $ 81.00 2023-09-06
TRC
P840095-100mg
2,4-Pteridinediamine-6-methanol
 945-24-4
100mg
 $ 119.00 2023-09-06
TRC
P840095-250mg
2,4-Pteridinediamine-6-methanol
 945-24-4
250mg
 $187.00 2023-05-17
TRC
P840095-1g
2,4-Pteridinediamine-6-methanol
 945-24-4
1g
 $ 650.00 2023-09-06

2,4-Pteridinediamine-6-methanol Production Method

Production Method 1

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ;  rt → 80 °C; 80 °C → 45 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  pH 5.3 - 5.6
Reference
Preparation of methotrexate derivatives for treatment of autoimmune disease and cancer
, World Intellectual Property Organization, , ,

Production Method 2

100462-86-0 100462-86-0
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetic acid ;  75 °C; 15 min, 75 - 80 °C; 80 °C → 45 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  pH 6, 45 °C
Reference
Preparation of ornithine derivative ammonium salts for treating inflammatory diseases
, United States, , ,

Production Method 3

522614-11-5 522614-11-5
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ,  Water ;  24 h, rt
Reference
Pteridines. Part CXIII. Protection of pteridines
Yao, Qizineng; Pfleiderer, Wolfgang, Helvetica Chimica Acta, 2003, 86(1), 1-12

Production Method 4

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  3 h, < pH 7, rt
Reference
Antifolate linker-drugs and antibody-drug conjugates
, United States, , ,

Production Method 5

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  pH 7, 21 °C
Reference
Synthesis and Evaluation of Hydrogen Peroxide Sensitive Prodrugs of Methotrexate and Aminopterin for the Treatment of Rheumatoid Arthritis
Peiro Cadahia, Jorge; Bondebjerg, Jon; Hansen, Christian A.; Previtali, Viola; Hansen, Anders E.; et al, Journal of Medicinal Chemistry, 2018, 61(8), 3503-3515

Production Method 6

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Sodium bicarbonate
Reference
Preparation of vasculostatic agents and methods of use
, World Intellectual Property Organization, , ,

Production Method 7

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Oxygen
Reference
2,4-Diamino-6-hydroxymethylpteridine
, United States, , ,

Production Method 8

54798-28-6 54798-28-6
113-00-8 113-00-8
945-24-4 945-24-4
Reaction Conditions
1.1 Solvents: Methanol
Reference
Pteridines. XXXVIII. Synthesis of some 2,4-diamino-6-substituted methylpteridines. New route to pteroic acid
Taylor, Edward C.; Portnoy, Robert C.; Hochstetler, Douglass C.; Kobayashi, T., Journal of Organic Chemistry, 1975, 40(16), 2347-51

Production Method 9

945-24-4 945-24-4
Reaction Conditions
Reference
Diaminopteridine derivatives
, United States, , ,

Production Method 10

945-24-4 945-24-4
Reaction Conditions
Reference
Phosphinic Acid Pseudopeptides Analogous to Glutamyl-γ-glutamate: Synthesis and Coupling to Pteroyl Azides Leads to Potent Inhibitors of Folylpoly-γ-glutamate Synthetase
Valiaeva, Nadya; Bartley, David; Konno, Tsutomu; Coward, James K., Journal of Organic Chemistry, 2001, 66(15), 5146-5154

Production Method 11

96-26-4 96-26-4
1426393-09-0 1426393-09-0
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Oxygen Solvents: Methanol ,  Water ;  12 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8
Reference
A process for preparing 6-(bromomethyl)-2,4-pteridinediamine
, China, , ,

Production Method 12

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Barium chloride Solvents: Water ;  10 min, 100 °C; 100 °C → rt
1.2 Reagents: Sodium acetate ,  L-Cysteine, hydrochloride, monohydrate ,  Oxygen Solvents: Water ;  24 h, rt
Reference
Antimicrobial diaminopteridine derivatives
, World Intellectual Property Organization, , ,

Production Method 13

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Barium chloride Solvents: Water ;  10 min, heated
1.2 Reagents: Sodium acetate Solvents: Water ;  24 h, rt
Reference
Process for preparation of tetrahydrofolic acid analogs
, China, , ,

Production Method 14

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Barium chloride Solvents: Water
1.2 Reagents: Sodium acetate Catalysts: L-(+)-Cysteine hydrochloride Solvents: Water
Reference
Process for making dihydrofolate reductase inhibitor γ-methylene-10-deazaaminopterin
, World Intellectual Property Organization, , ,

Production Method 15

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  5 min, rt; 30 min, rt
Reference
Antifolate-carrying nanoparticles and their use in medicine
, World Intellectual Property Organization, , ,

Production Method 16

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
Reference
Optimization of N-alkylation in the Synthesis of Methotrexate and Pteridine-based Derivatives Under Microwave-Irradiation
Quotadamo, Antonio; Linciano, Pasquale ; Costi, Maria Paola; Venturelli, Alberto, ChemistrySelect, 2019, 4(15), 4429-4433

Production Method 17

73978-41-3 73978-41-3
945-24-4 945-24-4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  pH 7, 21 °C
Reference
Preparation of prodrugs of methotrexate and derivatives thereof activated by reactive oxygen species for use in the treatment of inflammatory diseases and cancer
, World Intellectual Property Organization, , ,

Production Method 18

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
Reference
Carboxypeptidase-mediated release of methotrexate from methotrexate α-peptides
Kuefner, Ulrike; Lohrmann, Ute; Montejano, Yolanda D.; Vitols, Karin S.; Huennekens, F. M., Biochemistry, 1989, 28(5), 2288-97

Production Method 19

96-26-4 96-26-4
1004-74-6 1004-74-6
945-24-4 945-24-4
Reaction Conditions
Reference
2,4-Diamino-6-(hydroxymethyl)pteridine hydrobromide
, Romania, , ,

2,4-Pteridinediamine-6-methanol Raw materials

2,4-Pteridinediamine-6-methanol Preparation Products

2,4-Pteridinediamine-6-methanol Related Literature

Related Categories

945-24-4 (2,4-Pteridinediamine-6-methanol) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.